Cas no 40731-16-6 (5-Chloro-3-methyl-1H-indole-2-carbaldehyde)

5-Chloro-3-methyl-1H-indole-2-carbaldehyde is a versatile heterocyclic compound featuring an indole core substituted with a chloro group at the 5-position, a methyl group at the 3-position, and a formyl group at the 2-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables further derivatization, while the chloro and methyl substituents enhance its utility in cross-coupling reactions and regioselective modifications. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications. Its well-defined molecular architecture supports precise structural control in complex chemical transformations.

5-Chloro-3-methyl-1H-indole-2-carbaldehyde structure

40731-16-6 structure

Product Name:5-Chloro-3-methyl-1H-indole-2-carbaldehyde

CAS No:40731-16-6

MF:C₁₀H₈ClNO

MW:193.629621505737

MDL:MFCD08059791

CID:825805

PubChem ID:12858880

Update Time:2025-05-26

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-methyl-1H-indole-2-carbaldehyde
- 3-Methyl-5-chlorindol-2-carboxaldehyd
- 5-Chlor-3-methylindol-2-carboxaldehyd
- 5-chloro-3-methyl-indole-2-carbaldehyde
- AG-F-44628
- AGN-PC-00JTDQ
- Ambcb4009669
- CTK4I3639
- FT-0683683
- KB-42859
- 5-Chloro-3-methyl-1H-indole-2-carbaldehyde, AldrichCPR
- ALBB-013295
- AKOS005174232
- CS-0452238
- G85089
- LS-04128
- 1H-Indole-2-carboxaldehyde, 5-chloro-3-methyl-
- 40731-16-6
- MFCD08059791
- DTXSID30511654
- MDL： MFCD08059791
- Inchi： 1S/C10H8ClNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-5,12H,1H3
- InChI Key： RXJKYRQUSPNHCJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C)=C(C=O)N2

Computed Properties

Exact Mass: 193.02954
Monoisotopic Mass: 193.0294416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 32.9Å²

Experimental Properties

PSA: 32.86

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Security Information

HazardClass：IRRITANT

5-Chloro-3-methyl-1H-indole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM240950-25g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6	95%	25g	$509	2021-08-04
Apollo Scientific	OR922498-1g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6	95%	1g	£95.00	2025-02-21
Apollo Scientific	OR922498-5g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6	95%	5g	£275.00	2025-02-21
Chemenu	CM240950-1g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6	95%+	1g	$71	2023-02-02
Chemenu	CM240950-5g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6	95%+	5g	$324	2023-02-02
abcr	AB216014-500 mg	5-Chloro-3-methyl-1H-indole-2-carbaldehyde; 95%	40731-16-6		500MG	€165.80	2023-02-22
abcr	AB216014-1 g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde; 95%	40731-16-6		1 g	€197.30	2023-07-20
abcr	AB216014-5 g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde; 95%	40731-16-6		5 g	€456.10	2023-07-20
Matrix Scientific	063281-500mg	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6		500mg	$119.00	2023-09-10
Alichem	A199009136-25g	5-Chloro-3-methyl-1H-indole-2-carbaldehyde	40731-16-6	95%	25g	$549.44	2023-09-02